Cas no 2167667-17-4 (4-(1-aminopropyl)-2-tert-butyl-5-methylphenol)

• Product Name: 4-(1-aminopropyl)-2-tert-butyl-5-methylphenol
• CAS No: 2167667-17-4
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 6227508
• PubChem ID: 165530567
• Update Time: 2025-07-23

4-(1-aminopropyl)-2-tert-butyl-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminopropyl)-2-tert-butyl-5-methylphenol
• 2167667-17-4
• EN300-1277454

• Inchi： 1S/C14H23NO/c1-6-12(15)10-8-11(14(3,4)5)13(16)7-9(10)2/h7-8,12,16H,6,15H2,1-5H3
• InChI Key： ZLULYPDVLCMRDC-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C=C1C(C)(C)C)C(CC)N

Computed Properties

• Exact Mass: 221.177964357g/mol
• Monoisotopic Mass: 221.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(1-aminopropyl)-2-tert-butyl-5-methylphenol

Comprehensive Overview of 4-(1-aminopropyl)-2-tert-butyl-5-methylphenol (CAS No. 2167667-17-4): Properties, Applications, and Industry Insights

4-(1-aminopropyl)-2-tert-butyl-5-methylphenol (CAS No. 2167667-17-4) is a specialized phenolic compound gaining attention in pharmaceutical and material science research. This tert-butyl-substituted phenol derivative features a unique molecular structure combining an aminopropyl side chain with methyl and tert-butyl groups, offering distinct chemical properties that make it valuable for advanced applications.

The compound's structural characteristics – particularly its sterically hindered phenol core and primary amine functionality – contribute to its stability and reactivity profile. Researchers are investigating its potential as a building block for specialty polymers and as a precursor in pharmaceutical synthesis. The electron-donating tert-butyl group enhances the compound's antioxidant potential, while the aminopropyl moiety provides sites for further chemical modifications.

Current industry trends show growing interest in functionalized phenolic compounds like 4-(1-aminopropyl)-2-tert-butyl-5-methylphenol for developing high-performance materials. The compound's balanced hydrophobicity (from tert-butyl and methyl groups) and hydrophilicity (from the amine group) make it particularly interesting for surface modification applications. Recent studies suggest potential in creating advanced coating systems and controlled-release formulations.

From a synthetic chemistry perspective, the aminopropyl-phenol derivative offers multiple reactive sites for selective functionalization. The phenolic hydroxyl can participate in etherification or esterification reactions, while the primary amine enables amide bond formation or Schiff base chemistry. This versatility addresses common search queries about multifunctional intermediates and custom chemical synthesis solutions.

Quality control of CAS 2167667-17-4 typically involves advanced analytical techniques. HPLC methods with UV detection are commonly employed to assess purity, while mass spectrometry confirms molecular identity. The compound's stability under various conditions is a frequent research topic, with particular focus on its oxidation resistance and thermal behavior – key considerations for industrial applications.

Environmental and safety aspects of 4-(1-aminopropyl)-2-tert-butyl-5-methylphenol follow standard laboratory chemical protocols. While not classified as hazardous under current regulations, proper handling of this amino-phenol compound requires standard protective measures. Researchers often search for information about its biodegradation potential and eco-friendly applications, reflecting growing sustainability concerns in chemical development.

The commercial availability of 2167667-17-4 has increased in recent years, with suppliers offering various purity grades. Pricing trends for this specialty chemical correlate with production scale and purification requirements. Market analysts note rising demand for such tailor-made phenolic compounds in niche applications, though comprehensive toxicity data remains an area for further study.

Future research directions for 4-(1-aminopropyl)-2-tert-butyl-5-methylphenol may explore its biological activity profile and material science applications. Early-stage investigations suggest possible utility in polymer stabilization and as a ligand in catalytic systems. The compound's structure-activity relationships continue to be a subject of academic interest, particularly regarding how the tert-butyl group influences its chemical behavior compared to other alkylphenol derivatives.

For researchers working with CAS 2167667-17-4, proper storage conditions (typically cool, dry environments under inert atmosphere) help maintain stability. Analytical comparisons with related compounds like 4-aminophenol derivatives or butylated hydroxytoluene analogs frequently appear in technical discussions, highlighting the compound's unique position among functionalized phenolic antioxidants.

The synthesis of 4-(1-aminopropyl)-2-tert-butyl-5-methylphenol typically involves multi-step organic transformations starting from readily available phenolic precursors. Patent literature describes various routes to introduce the aminopropyl side chain, with methods differing in yield and purity outcomes. These synthetic approaches respond to frequent searches about efficient preparation methods for complex phenol derivatives.

In formulation science, the compound's amphiphilic character (from both hydrophobic alkyl groups and polar amine functionality) makes it interesting for delivery system development. Recent conference presentations have highlighted its potential in creating hybrid organic-inorganic materials, addressing popular queries about novel material platforms.

Spectroscopic characterization of 2167667-17-4 reveals distinctive features in both NMR and IR spectra. The phenolic OH stretch, amine vibrations, and aromatic ring patterns provide clear identification markers. These analytical signatures help answer common questions about structural verification of similar aminoalkyl phenols in research settings.

Regulatory status of 4-(1-aminopropyl)-2-tert-butyl-5-methylphenol varies by region, with most jurisdictions currently classifying it as a research chemical. Documentation requirements follow standard chemical substance regulations, and manufacturers typically provide detailed safety data sheets. This regulatory landscape responds to frequent searches about compliance information for specialty organic compounds.

As research continues, CAS 2167667-17-4 represents an interesting case study in structure-property optimization of phenolic compounds. Its balanced combination of steric protection (from tert-butyl), reactivity (from amine), and aromatic character positions it as a versatile intermediate for multiple chemistry-driven industries.